molecular formula C12H14BrNO B8533820 1-(bromoacetyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

1-(bromoacetyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

Cat. No.: B8533820
M. Wt: 268.15 g/mol
InChI Key: AJTCUXDOPXJYOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(bromoacetyl)-2,3,4,5-tetrahydro-1H-1-benzazepine is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14BrNO

Molecular Weight

268.15 g/mol

IUPAC Name

2-bromo-1-(2,3,4,5-tetrahydro-1-benzazepin-1-yl)ethanone

InChI

InChI=1S/C12H14BrNO/c13-9-12(15)14-8-4-3-6-10-5-1-2-7-11(10)14/h1-2,5,7H,3-4,6,8-9H2

InChI Key

AJTCUXDOPXJYOA-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C2=CC=CC=C2C1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 0° C. solution of 2,3,4,5-Tetrahydro-1H-benzo[b]azepine (5.5 g, 37.4 mmol) and triethylamine (5.21 mL, 37.4 mmol) in anhydrous methylene chloride (180 mL) under N2 was added dropwise bromoacetyl bromide (3.25 mL, 37.4 mmol). The mixture was stirred at 0° C. for 2 h, then allowed to warm to ambient temperature and stirred for 1 h. The mixture was worked up by washing with 0.5 M aq. HCl (100 mL) and brine (100 mL). The organic layer was separated, dried over Na2SO4, filtered and concentrated to give the crude product as a brown semi-solid. Trituration with ether gave the product (5.69 g) as a tan solid.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
5.21 mL
Type
reactant
Reaction Step One
Quantity
3.25 mL
Type
reactant
Reaction Step One
Quantity
180 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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